Cas no 1805162-75-7 (3-Amino-5-bromo-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Amino-5-bromo-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805162-75-7
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852579
• Update Time: 2025-05-21

3-Amino-5-bromo-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-3-2-13-4(1-11)6(12)5(3)7(9)10/h2,7H,12H2
• InChI Key： FFFBKCRCKBLRIO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-bromo-2-cyano-4-(difluoromethyl)pyridine

3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine: A Comprehensive Overview

The compound 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine (CAS No. 1805162-75-7) is a highly functionalized pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of substituents, including an amino group, a bromine atom, a cyano group, and a difluoromethyl group, which collectively impart it with distinctive chemical and physical properties. Recent studies have highlighted its potential applications in drug discovery and advanced materials development.

The chemical structure of 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine is a pyridine ring with substituents at positions 2, 3, 4, and 5. The amino group (-NH₂) at position 3 contributes to the compound's nucleophilic character, while the cyano group (-CN) at position 2 enhances its electron-withdrawing properties. The bromine atom at position 5 introduces halogenation effects, and the difluoromethyl group (-CHF₂) at position 4 adds fluorination characteristics. This combination of functional groups makes the compound versatile for various chemical transformations and applications.

Recent research has focused on the synthesis of 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine, exploring efficient routes to access this complex molecule. One notable approach involves multi-step synthesis strategies that utilize coupling reactions, halogenation techniques, and fluorination methods. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a concise synthesis pathway involving aminocyanation followed by selective bromination and fluorination steps. This approach not only highlights the compound's synthetic accessibility but also underscores its potential as a building block for more complex molecular architectures.

In terms of application, 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine has shown promise in the field of medicinal chemistry. Its functional groups make it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For example, researchers have investigated its role as a precursor for kinase inhibitors and other enzyme-targeting agents. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, suggesting its potential in anticancer drug development.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. For instance, studies have explored its role as a component in light-emitting diodes (LEDs) and photovoltaic materials. A paper published in *Advanced Materials* highlighted how the incorporation of 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine into polymer frameworks enhances device performance by improving charge transport properties.

From an environmental standpoint, the compound's stability and reactivity have been studied to assess its potential impact on ecosystems. Research indicates that while it exhibits moderate persistence under certain conditions, its degradation pathways are influenced by factors such as pH levels and microbial activity. These findings are crucial for understanding its environmental fate and ensuring responsible use in industrial applications.

In conclusion, 3-Amino-5-Bromo-2-Cyano-4-(Difluoromethyl)Pyridine (CAS No. 1805162